Cas no 2229168-94-7 (3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid
• CAS No: 2229168-94-7
• MF: C₁₂H₂₀F₂O₂
• MW: 234.282811164856
• CID: 6441089
• PubChem ID: 165723627
• Update Time: 2025-10-29

3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid
• 2229168-94-7
• EN300-1969591

• Inchi： 1S/C12H20F2O2/c1-12(2)5-3-4-8(7-12)9(11(13)14)6-10(15)16/h8-9,11H,3-7H2,1-2H3,(H,15,16)
• InChI Key： QTSSBDCETAOZBG-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1CCCC(C)(C)C1)F

Computed Properties

• Exact Mass: 234.14313620g/mol
• Monoisotopic Mass: 234.14313620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid

Comprehensive Overview of 3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid (CAS No. 2229168-94-7): Properties, Applications, and Industry Relevance

The compound 3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid (CAS No. 2229168-94-7) is a fluorinated carboxylic acid derivative with a unique structural framework, combining a dimethylcyclohexyl moiety and a difluorobutanoic acid group. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical, agrochemical, and material science research. Its lipophilicity and metabolic stability, attributed to the fluorine atoms and sterically hindered cyclohexyl ring, have spurred investigations into its potential as a building block for bioactive molecules.

In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and resistance to enzymatic degradation. 3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid aligns with this trend, as its difluorinated backbone mimics natural metabolites while improving drug-like properties. Researchers are exploring its utility in prodrug design and targeted drug delivery systems, particularly for conditions like inflammation and metabolic disorders. The compound's logP value and hydrogen bonding capacity further make it a candidate for optimizing pharmacokinetic profiles.

From an industrial perspective, CAS No. 2229168-94-7 is gaining traction in green chemistry applications. Its synthesis often involves catalytic fluorination methods, which reduce waste compared to traditional halogenation processes. This resonates with the global push for sustainable chemical manufacturing, a topic frequently searched in AI-driven material discovery platforms. Companies are also evaluating its role in high-performance polymers, where the dimethylcyclohexyl group contributes to thermal stability and the difluoro moiety enhances solubility in organic matrices.

Analytical characterization of 3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid typically employs NMR spectroscopy (notably 19F-NMR), mass spectrometry, and HPLC purity assays. These techniques confirm the compound's structural integrity and quantify impurities, critical for GMP compliance in pharmaceutical applications. Recent patent literature highlights derivatives of this acid as enzyme inhibitors, particularly in lipid metabolism pathways, addressing growing consumer interest in precision medicine solutions.

Environmental and toxicological profiles of CAS 2229168-94-7 remain under study, with preliminary data suggesting favorable biodegradability compared to perfluorinated analogs. This positions it as a potential alternative in eco-friendly surfactants and coatings, aligning with circular economy principles. As regulatory scrutiny on persistent organic pollutants intensifies, the compound's shorter fluorine chain may offer compliance advantages.

Market analysts note rising investments in fluorine chemistry startups focusing on compounds like 3-(3,3-dimethylcyclohexyl)-4,4-difluorobutanoic acid. Its versatility bridges small-molecule therapeutics and advanced material science, two sectors dominating venture capital flows in chemical innovation. With AI-augmented molecular design accelerating discovery, this compound exemplifies how targeted fluorination can unlock novel functionalities without compromising safety or sustainability.